Cas no 83536-60-1 (1,3-Isobenzofurandione,trimethyl- (9CI))

• Product Name: 1,3-Isobenzofurandione,trimethyl- (9CI)
• CAS No: 83536-60-1
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• CID: 733712
• PubChem ID: 186278
• Update Time: 2025-04-19

1,3-Isobenzofurandione,trimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Isobenzofurandione,trimethyl- (9CI)
• 4,5,6-trimethyl-2-benzofuran-1,3-dione
• 1,3-Isobenzofurandione, trimethyl-
• SCHEMBL11348610
• DTXSID601003530
• 83536-60-1

• Inchi： 1S/C11H10O3/c1-5-4-8-9(7(3)6(5)2)11(13)14-10(8)12/h4H,1-3H3
• InChI Key： XOXALLUPWZVQKA-UHFFFAOYSA-N
• SMILES： O1C(C2=CC(C)=C(C)C(C)=C2C1=O)=O

Computed Properties

• Exact Mass: 190.063
• Monoisotopic Mass: 190.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.256
• Boiling Point: 367.4°Cat760mmHg
• Flash Point: 179.7°C
• Refractive Index: 1.576